![molecular formula C9H14O3 B1603713 Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate CAS No. 88888-31-7](/img/structure/B1603713.png)
Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate
Overview
Description
“Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate” is a chemical compound with the CAS Number: 88888-31-7 . It has a molecular weight of 170.21 . The compound is stored in a refrigerator and its physical form is oil .
Molecular Structure Analysis
The IUPAC Name of the compound is “this compound” and its InChI Code is "1S/C9H14O3/c1-12-7(10)8-2-4-9(11,6-8)5-3-8/h11H,2-6H2,1H3" . The InChI key is "CHVHUPRPWDQWSU-UHFFFAOYSA-N" .Physical and Chemical Properties Analysis
“this compound” is an oil that is stored in a refrigerator . It has a molecular weight of 170.21 .Scientific Research Applications
Synthesis and Chemical Structure
Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate is involved in various synthesis processes. For instance, it has been used in the synthesis of conformationally restricted methionine analogs, highlighting its role in producing amino acid derivatives with potential biochemical applications (Glass et al., 1990). Additionally, its derivatives have been explored in stereochemical studies, contributing to our understanding of molecular structures and reactions (Cameron et al., 1994).
Oxidation and Reactivity Studies
This compound also plays a significant role in studies related to oxidation and reactivity. Research has explored the electrochemical oxidation of similar bicyclic compounds, providing insights into their reactivity and potential applications in chemical synthesis (Glass et al., 1990). These studies are crucial for developing new synthetic methods and understanding the chemical behavior of such compounds.
Application in Drug Development
In the field of medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their potential in drug development. For example, the synthesis of bicyclic amino acid derivatives has implications for the development of novel pharmaceuticals (Christensen et al., 1983). These compounds could be crucial in designing new drugs with specific biological activities.
Analytical Chemistry Applications
Moreover, this compound has applications in analytical chemistry, particularly in the determination of the absolute configuration of secondary alcohols and ketones (Yamazaki & Maeda, 1986). Understanding the stereochemistry of such compounds is essential for various applications, including pharmaceuticals and materials science.
Safety and Hazards
Properties
IUPAC Name |
methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O3/c1-12-7(10)8-2-4-9(11,6-8)5-3-8/h11H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHVHUPRPWDQWSU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C12CCC(C1)(CC2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80616507 | |
Record name | Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80616507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
88888-31-7 | |
Record name | Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80616507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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